Cas no 80616-57-5 (N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide)

• Product Name: N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide
• CAS No: 80616-57-5
• MF: C₈H₁₃N₅O₂
• MW: 211.221120595932
• CID: 985887
• PubChem ID: 332816
• Update Time: 2025-04-20

N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(propanoylamino)-1H-1,2,4-triazol-5-yl]propanamide
• 80616-57-5
• NSC-332060
• N-[5-(PROPANOYLAMINO)-2H-1,2,4-TRIAZOL-3-YL]PROPANAMIDE
• DTXSID70318508
• NSC332060
• DS-011930
• N-[5-(Propanoylamino)-2H-1,2,4-triazol-3-YL]propanamide

• Inchi： 1S/C8H13N5O2/c1-3-5(14)9-7-11-8(13-12-7)10-6(15)4-2/h3-4H2,1-2H3,(H3,9,10,11,12,13,14,15)
• InChI Key： MROIRCYPAFUJAB-UHFFFAOYSA-N
• SMILES： O=C(CC)NC1=NC(=NN1)NC(CC)=O

Computed Properties

• Exact Mass: 211.10692467g/mol
• Monoisotopic Mass: 211.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 99.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides